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Compound of Interest

Compound Name: 1,3-Dimethyluric acid-13C4,15N3

Cat. No.: B12057704 Get Quote

An In-depth Technical Guide to 1,3-Dimethyluric
Acid-¹³C₄,¹⁵N₃
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and metabolic significance of 1,3-Dimethyluric acid-¹³C₄,¹⁵N₃, an isotopically labeled metabolite

of methylxanthines. This document is intended to serve as a valuable resource for researchers

in pharmacology, toxicology, and drug metabolism, offering detailed data and methodologies to

support advanced scientific inquiry.

Chemical Structure and Identification
1,3-Dimethyluric acid is a purine derivative and a known human metabolite of theophylline and

caffeine.[1][2][3][4] The isotopically labeled version, 1,3-Dimethyluric acid-¹³C₄,¹⁵N₃,

incorporates four ¹³C atoms and three ¹⁵N atoms into its structure, making it an ideal internal

standard for quantitative analysis by mass spectrometry (MS) and nuclear magnetic resonance

(NMR).[5]

The precise locations of the isotopic labels are at positions 2, 4, 5, and 6 of the purine ring for

¹³C, and at positions 1, 3, and 9 for ¹⁵N.[6]

Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)NC(=O)N2[3]
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InChI Key: OTSBKHHWSQYEHK-UHFFFAOYSA-N[3]

Physicochemical and Experimental Properties
The physical and chemical properties of both unlabeled and isotopically labeled 1,3-

Dimethyluric acid are crucial for its application in experimental settings.

General Properties
Property Value Source

Molecular Formula (unlabeled) C₇H₈N₄O₃ [2]

Molecular Weight (unlabeled) 196.16 g/mol [2][3]

Appearance White to off-white solid/powder [2][7]

Melting Point ≥300 °C [7]

Water Solubility 0.52 mg/mL at 18 °C [1]

LogP -0.52 [1]

Properties of 1,3-Dimethyluric Acid-¹³C₄,¹⁵N₃
Property Value Source

Molecular Formula ¹³C₄C₃H₈¹⁵N₃NO₃ [6]

Molecular Weight 203.11 g/mol [6]

CAS Number 1173019-16-3 [5][6]

Isotopic Purity ≥98 atom %

Chemical Purity (CP) ≥98%

Mass Shift (M+) +7

Storage Temperature -20°C [2]

Biological Significance and Metabolism
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1,3-Dimethyluric acid is an active metabolite of the widely consumed methylxanthine alkaloids,

caffeine and theophylline.[8] The biotransformation of these compounds primarily occurs in the

liver and is mediated by cytochrome P450 (CYP) enzymes, specifically CYP1A2 and CYP2E1.

[8] This metabolic pathway is of significant interest in pharmacokinetics and drug-drug

interaction studies.

The presence of 1,3-Dimethyluric acid has also been identified in urinary calculi, suggesting its

potential role as a biomarker for abnormal purine metabolism.[1][4] Furthermore, studies have

indicated that 1,3-Dimethyluric acid possesses biological activities, including the ability to

scavenge hydroxyl radicals and inhibit lipid peroxidation.[8]

Metabolic Pathway of 1,3-Dimethyluric Acid Formation
The following diagram illustrates the metabolic conversion of Theophylline to 1,3-Dimethyluric

Acid.

Theophylline CYP1A2 / CYP2E1 1,3-Dimethyluric Acid

Click to download full resolution via product page

Caption: Metabolism of Theophylline to 1,3-Dimethyluric Acid.

Experimental Protocols and Applications
Due to its stability and chemical properties, 1,3-Dimethyluric acid-¹³C₄,¹⁵N₃ is a highly suitable

internal standard for bioanalytical assays.

Preparation of Stock Solutions
For in vitro experiments, stock solutions of 1,3-Dimethyluric acid can be prepared as follows:

Solvent: Dimethyl sulfoxide (DMSO) is a suitable solvent.[2]

Concentration: A stock solution of 5 mg/mL can be achieved with the aid of ultrasonication

and warming to 60°C.[2] It is important to use newly opened, anhydrous DMSO as the

compound is hygroscopic.[2]
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Storage: Aliquoted stock solutions should be stored at -80°C for up to 6 months or at -20°C

for up to 1 month to prevent degradation from repeated freeze-thaw cycles.[2]

Application in Mass Spectrometry
1,3-Dimethyluric acid-¹³C₄,¹⁵N₃ serves as an excellent internal standard for the quantification of

unlabeled 1,3-Dimethyluric acid in biological matrices using liquid chromatography-mass

spectrometry (LC-MS).

The following diagram outlines a general workflow for its use.
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Caption: Workflow for quantitative analysis using an internal standard.

Conclusion
1,3-Dimethyluric acid-¹³C₄,¹⁵N₃ is a critical tool for researchers studying the metabolism and

pharmacokinetics of methylxanthines. Its well-defined chemical properties and high isotopic

purity make it an invaluable internal standard for accurate and precise quantification in complex
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biological samples. This guide provides essential technical information to facilitate its effective

use in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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